Cas no 2227902-41-0 (tert-butyl N-{3-(1R)-1-amino-2-hydroxyethyl-4-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{3-(1R)-1-amino-2-hydroxyethyl-4-fluorophenyl}carbamate
• CAS No: 2227902-41-0
• MF: C₁₃H₁₉FN₂O₃
• MW: 270.299967050552
• CID: 6326825
• PubChem ID: 165971133
• Update Time: 2025-06-09

tert-butyl N-{3-(1R)-1-amino-2-hydroxyethyl-4-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(1R)-1-amino-2-hydroxyethyl-4-fluorophenyl}carbamate
• 2227902-41-0
• tert-butyl N-{3-[(1R)-1-amino-2-hydroxyethyl]-4-fluorophenyl}carbamate
• EN300-1883543

• Inchi： 1S/C13H19FN2O3/c1-13(2,3)19-12(18)16-8-4-5-10(14)9(6-8)11(15)7-17/h4-6,11,17H,7,15H2,1-3H3,(H,16,18)/t11-/m0/s1
• InChI Key： OQEBWXSBKWNNCD-NSHDSACASA-N
• SMILES： FC1=CC=C(C=C1[C@H](CO)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.13797063g/mol
• Monoisotopic Mass: 270.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{3-(1R)-1-amino-2-hydroxyethyl-4-fluorophenyl}carbamate

Introduction to tert-butyl N-{3-(1R)-1-amino-2-hydroxyethyl-4-fluorophenyl}carbamate (CAS No. 2227902-41-0)

tert-butyl N-{3-(1R)-1-amino-2-hydroxyethyl-4-fluorophenyl}carbamate (CAS No. 2227902-41-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino alcohol derivative, is characterized by its unique structural features and potential biological activities. The presence of a tert-butyl carbamate protecting group and a 4-fluorophenyl moiety makes it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The tert-butyl carbamate (Boc) protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal. This protecting group helps to mask the reactivity of the primary amine, allowing for selective functionalization of other parts of the molecule. The 4-fluorophenyl substituent, on the other hand, introduces additional complexity and can influence the compound's pharmacological properties, such as solubility, lipophilicity, and receptor binding affinity.

Recent studies have highlighted the potential of tert-butyl N-{3-(1R)-1-amino-2-hydroxyethyl-4-fluorophenyl}carbamate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 investigated the compound's ability to modulate specific enzymes involved in neurodegenerative diseases. The results indicated that this compound exhibits potent inhibitory activity against a key enzyme, suggesting its potential as a lead molecule for developing new treatments for conditions such as Alzheimer's disease.

In another study, researchers explored the anti-inflammatory properties of tert-butyl N-{3-(1R)-1-amino-2-hydroxyethyl-4-fluorophenyl}carbamate. The findings, published in *Bioorganic & Medicinal Chemistry Letters*, demonstrated that the compound effectively reduces inflammation in vitro by inhibiting the production of pro-inflammatory cytokines. This property makes it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The structural versatility of tert-butyl N-{3-(1R)-1-amino-2-hydroxyethyl-4-fluorophenyl}carbamate also allows for easy modification and optimization. Chemists can introduce various functional groups to enhance its pharmacological profile, such as improving its bioavailability or reducing potential side effects. This flexibility is crucial in drug discovery and development, where fine-tuning the properties of lead compounds is essential for advancing them through clinical trials.

From a synthetic perspective, the preparation of tert-butyl N-{3-(1R)-1-amino-2-hydroxyethyl-4-fluorophenyl}carbamate involves several well-established steps. The key intermediate is typically prepared by reacting 4-fluoroacetophenone with an appropriate chiral auxiliary to form the desired chiral alcohol. Subsequent protection of the amine with tert-butyl carbamate and further functionalization steps yield the final product. The overall synthesis is scalable and can be adapted to produce gram quantities for preclinical testing.

In conclusion, tert-butyl N-{3-(1R)-1-amino-2-hydroxyethyl-4-fluorophenyl}carbamate (CAS No. 2227902-41-0) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound may play a significant role in advancing therapeutic options for various diseases.